Cas no 681279-49-2 (ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate
• CAS No: 681279-49-2
• MF: C₂₆H₃₁N₃O₃S
• MW: 465.607645273209
• CID: 5917766
• PubChem ID: 4225665
• Update Time: 2025-10-18

ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]acetyl]-, ethyl ester
• Oprea1_456706
• ethyl 4-[2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetyl]piperazine-1-carboxylate
• Ethyl 4-[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetyl]piperazine-1-carboxylate
• AKOS024582560
• F0545-0694
• 681279-49-2
• ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate

• Inchi： 1S/C26H31N3O3S/c1-4-32-26(31)28-13-11-27(12-14-28)25(30)18-33-24-17-29(23-8-6-5-7-22(23)24)16-21-15-19(2)9-10-20(21)3/h5-10,15,17H,4,11-14,16,18H2,1-3H3
• InChI Key： WBIDWEZRUVXAOC-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CSC2C3=C(N(CC4=CC(C)=CC=C4C)C=2)C=CC=C3)=O)CC1

Computed Properties

• Exact Mass: 465.20861303g/mol
• Monoisotopic Mass: 465.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 672.3±55.0 °C(Predicted)
• pka: 0.19±0.70(Predicted)

Additional information on ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate

Introduction to Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate (CAS No. 681279-49-2)

Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate, a compound with the CAS number 681279-49-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The intricate structure of this molecule, featuring a combination of aromatic rings, heterocyclic systems, and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate is characterized by the presence of several key structural elements. The core structure includes a piperazine ring, which is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the molecule incorporates an indole moiety, which is well-known for its role in various pharmacological contexts. The sulfanyl group and the acetylated amine further enhance the complexity of the molecule, contributing to its potential interactions with biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the aromatic rings and heterocyclic systems in Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate can engage in π-stacking interactions with nucleic acids and proteins, which may be crucial for its biological activity. Furthermore, the presence of multiple functional groups allows for diverse chemical modifications, enabling the synthesis of analogs with tailored properties.

In the realm of drug discovery, Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetylpiperazine-1-carboxylate has garnered attention for its potential as a lead compound in the development of novel therapeutics. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in various diseases. For instance, its structural features are reminiscent of molecules that have shown promise in treating neurological disorders by modulating neurotransmitter activity. The sulfanyl group and the indole moiety are particularly noteworthy, as they are known to interact with specific binding sites on target proteins.

The synthesis of Ethyl 4-2-(1-(2,5-dimethylphenyl)methyl-1H-indol-3-yyyy-sulfanyl)acetylpiperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only highlight the sophistication of modern organic chemistry but also underscore the importance of precision in constructing complex molecules like this one.

The pharmacological profile of Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yyyy-sulfanyl)acetylpiperazine-1-carboxoyla te is under active investigation by research teams worldwide. Initial in vitro studies have revealed interesting interactions with various biological targets, including enzymes and receptors relevant to diseases such as cancer and inflammation. The ability of this compound to modulate these targets suggests its potential as a therapeutic agent. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The role of computational tools in studying Ethyl 4-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yyyy-sulfanyl)acetylpiperazine-1-carboxoyla te cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with its biological targets at an atomic level. These computational studies not only help predict the biological activity of the molecule but also guide experimental efforts by identifying key structural features that can be optimized for improved efficacy.

In conclusion, Ethyl 4-2-({1-(2,5-dimethylphenyl))methyl-